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Compound of Interest

Compound Name:
2'-Deoxyadenosine monohydrate-

15N5

Cat. No.: B15558546 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and compliance is paramount when handling chemical compounds. This guide provides

essential, immediate safety and logistical information for the proper disposal of 2'-
Deoxyadenosine monohydrate-15N5.

Given the conflicting safety information available, with some sources classifying this compound

as "toxic if swallowed," it is imperative to handle 2'-Deoxyadenosine monohydrate-15N5 as

an acutely toxic solid chemical.[1][2] This approach ensures the highest level of safety for

laboratory personnel and the environment. Disposal must be conducted in accordance with

local, state, and federal regulations.[3]

Key Chemical and Safety Data
The following table summarizes crucial information for the safe handling and disposal of 2'-
Deoxyadenosine monohydrate-15N5.
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Parameter Information Source

Chemical Name
2'-Deoxyadenosine

monohydrate-15N5
N/A

Synonyms
2'-Deoxy-adenosine, hydrate

(1:1)
[4]

Hazard Classification
Recommended to treat as

Acutely Toxic Solid (Oral)
[1][2]

Primary Route of Exposure Ingestion, Inhalation of dust [5]

Personal Protective Equipment

(PPE)

Safety goggles, lab coat,

appropriate gloves
[3][5]

Handling Area
Designated area, certified

chemical fume hood
[1][5]

Waste Classification Hazardous Waste [5]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the detailed methodology for the safe disposal of 2'-Deoxyadenosine
monohydrate-15N5 and contaminated materials.

1.0 Personal Protective Equipment (PPE) and Handling

1.1 Standard PPE: Always wear a lab coat, safety goggles, and nitrile gloves when handling

the compound.[5] 1.2 Handling: Conduct all weighing and handling of the solid compound

within a certified chemical fume hood to prevent inhalation of dust.[1][5] Use a tare method for

weighing to minimize open handling.[2] 1.3 Glove Disposal: Change gloves immediately if they

become contaminated. Dispose of used gloves as hazardous waste.[5]

2.0 Waste Collection and Segregation

2.1 Waste Container: Collect all solid 2'-Deoxyadenosine monohydrate-15N5 waste in a

designated, compatible, and clearly labeled hazardous waste container.[4][5] The container
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must have a secure, leak-proof closure and be kept closed except when adding waste.[4][6] 2.2

Labeling: Affix a hazardous waste label to the container as soon as the first particle of waste is

added.[3][6] The label must include the full chemical name, "Hazardous Waste," and the

primary hazard (e.g., "Toxic").[4][6] 2.3 Contaminated Materials: Dispose of any materials that

have come into contact with the compound, such as pipette tips, weigh boats, and

contaminated bench protectors, in the same hazardous waste container.[1][5] 2.4 Segregation:

Do not mix this waste stream with other incompatible waste types.[4]

3.0 Decontamination Procedures

3.1 Work Surfaces: After handling is complete, decontaminate all work surfaces (e.g., fume

hood sash, benchtop) and equipment.[2][5] Use a suitable solvent or a soap and water solution

to wipe down surfaces with disposable towels.[7] 3.2 Glassware: Decontaminate any glassware

used by triple rinsing with a suitable solvent. The rinseate must be collected and disposed of as

hazardous waste.[8] 3.3 Decontamination Waste: All materials used for decontamination, such

as towels and wipes, must be disposed of as hazardous waste.[7]

4.0 Storage and Disposal

4.1 Satellite Accumulation Area (SAA): Store the sealed hazardous waste container in a

designated SAA that is at or near the point of waste generation.[3][4] 4.2 Accumulation Limits:

Be aware of the accumulation limits for acutely toxic ("P-listed") waste, which is typically one

quart for liquids or one kilogram for solids.[9] 4.3 Waste Pickup: Once the container is full or

has reached the accumulation time limit (typically 90 days), arrange for its collection by your

institution's Environmental Health & Safety (EHS) department.[5] Do not dispose of this

chemical down the drain or in regular trash.[3][9]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2'-
Deoxyadenosine monohydrate-15N5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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